Cas no 1781001-70-4 (4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid
• CAS No: 1781001-70-4
• MF: C₉H₃ClF₃NO₂S
• MW: 281.638830423355
• CID: 6107596
• PubChem ID: 84715122
• Update Time: 2025-10-30

4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid
• EN300-1613165
• 1781001-70-4

• Inchi： 1S/C9H3ClF3NO2S/c10-4-1-3(7(15)16)2-5-6(4)14-8(17-5)9(11,12)13/h1-2H,(H,15,16)
• InChI Key： VWOBANILXMKLDB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC2=C1N=C(C(F)(F)F)S2

Computed Properties

• Exact Mass: 280.9525117g/mol
• Monoisotopic Mass: 280.9525117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid

4-Chloro-2-(Trifluoromethyl)-1,3-Benzothiazole-6-Carboxylic Acid: A Comprehensive Overview

The compound 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid, also known by its CAS number 1781001-70-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system with substituents at positions 4 and 2, specifically a chlorine atom and a trifluoromethyl group, respectively. Additionally, the carboxylic acid group at position 6 plays a crucial role in determining its reactivity and functionality.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery. The presence of the trifluoromethyl group in 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid confers enhanced stability and lipophilicity to the molecule, making it an attractive candidate for developing bioactive compounds. Researchers have explored its potential as a lead molecule in anti-inflammatory and anticancer drug development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against certain enzymes associated with inflammation and tumor growth.

In addition to its pharmacological applications, this compound has also gained attention in the field of materials science. The benzothiazole moiety is known for its ability to form stable coordination complexes with metal ions, which can be exploited in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Recent research has shown that 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid can act as a versatile ligand for constructing MOFs with high surface area and porosity, making them suitable for gas storage and catalytic applications.

The synthesis of 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by selective substitution at positions 4 and 2 using appropriate reagents. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or via nucleophilic aromatic substitution under specific conditions. The final step involves the installation of the carboxylic acid group at position 6, which can be accomplished through oxidation or direct synthesis methods.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Recent studies have focused on evaluating its persistence in aqueous environments and its potential impact on aquatic ecosystems. Preliminary findings suggest that under certain conditions, this compound undergoes microbial degradation through enzymatic cleavage of specific bonds within its structure. However, further research is required to fully characterize its environmental fate and assess its safety for large-scale applications.

In conclusion, 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working in drug discovery, materials science, and environmental chemistry. As new insights into its structure-function relationships continue to emerge, this compound is expected to play an increasingly important role in advancing scientific innovation.